Cas no 1338800-82-0 (Anastrozole Mono Acid)

• Product Name: Anastrozole Mono Acid
• CAS No: 1338800-82-0
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• CID: 1058515
• PubChem ID: 123361825
• Update Time: 2024-11-02

Anastrozole Mono Acid Chemical and Physical Properties

Names and Identifiers

• Anastrozole Mono Acid
• 2-[3-(2-cyanopropan-2-yl)-2,4-dimethyl-5-(1,2,4-triazol-1-ylmethyl)phenyl]acetic acid
• PZ2ECR4ZKU
• BENZENEACETIC ACID, 3-(1-CYANO-1-METHYLETHYL)-.ALPHA.,.ALPHA.-DIMETHYL-5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-
• Anastrozole monoacid
• 3-(1-CYANO-1-METHYLETHYL)-.ALPHA.,.ALPHA.-DIMETHYL-5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)BENZENEACETIC ACID
• UNII-PZ2ECR4ZKU
• DTXSID401124564
• 2-[3-(2-Cyanopropan-2-yl)-5-(1H-1,2,4-triazol-1-ylmethyl)phenyl]-2-methylpropanoic Acid
• Anastrozole Impurity (3-(1-Cyano-1-methylethyl)-alfa,alfa-dimethyl-5-(1H-,1,2,4-triazole-1-ylmethyl)-benzeneacetic acid)
• 3-(1-Cyano-1-methylethyl)-I+/-,I+/--dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)benzeneacetic acid
• 2-(3-((1H-1,2,4-Triazol-1-yl)methyl)-5-(2-cyanopropan-2-yl)phenyl)-2-methylpropanoic acid
• Anastrozole nitrile acid
• 1338800-82-0
• 3-(1-Cyano-1-methylethyl)-alpha,alpha-dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)benzeneacetic acid
• Benzeneacetic acid, 3-(1-cyano-1-methylethyl)-alpha,alpha-dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-

• Inchi： 1S/C17H20N4O2/c1-11-13(6-15(22)23)5-14(7-21-10-19-9-20-21)12(2)16(11)17(3,4)8-18/h5,9-10H,6-7H2,1-4H3,(H,22,23)
• InChI Key： YKVDRVMMMBAXDL-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(CN2C=NC=N2)C(C)=C(C=1C)C(C#N)(C)C)=O

Computed Properties

• Exact Mass: 312.15862589 g/mol
• Monoisotopic Mass: 312.15862589 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.8
• Molecular Weight: 312.37

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 163-165°C
• Boiling Point: 496.7±55.0 °C at 760 mmHg
• Flash Point: 254.2±31.5 °C
• Solubility: Chloroform (Slightly, Heated), DMSO (Sparingly), Methanol (Slightly, Heated)
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Anastrozole Mono Acid Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT
• Storage Condition：Refrigerator